Cas no 90687-50-6 (3-(4-Methylphenyl)-2-(4-methylphenyl)sulfonyloxaziridine)

• Product Name: 3-(4-Methylphenyl)-2-(4-methylphenyl)sulfonyloxaziridine
• CAS No: 90687-50-6
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 995036
• PubChem ID: 326167
• Update Time: 2025-04-20

3-(4-Methylphenyl)-2-(4-methylphenyl)sulfonyloxaziridine Chemical and Physical Properties

Names and Identifiers

• NSC-296508
• DTXSID70315714
• 90687-50-6
• NSC296508
• 3-(4-Methylphenyl)-2-(4-methylphenyl)sulfonyloxaziridine

• Inchi： 1S/C15H15NO3S/c1-11-3-7-13(8-4-11)15-16(19-15)20(17,18)14-9-5-12(2)6-10-14/h3-10,15H,1-2H3
• InChI Key： HMRUCCMPBTWKSB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C(C2C=CC(C)=CC=2)O1)(=O)=O

Computed Properties

• Exact Mass: 289.077
• Monoisotopic Mass: 289.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.319
• Boiling Point: 419.8°C at 760 mmHg
• Flash Point: 207.7°C
• Refractive Index: 1.626